![molecular formula C16H17F2NO B3869221 (2,5-difluorobenzyl)[2-(3-methoxyphenyl)ethyl]amine](/img/structure/B3869221.png)
(2,5-difluorobenzyl)[2-(3-methoxyphenyl)ethyl]amine
Overview
Description
(2,5-difluorobenzyl)[2-(3-methoxyphenyl)ethyl]amine, commonly known as DFB, is a chemical compound that has gained significant attention in the field of scientific research. DFB is a novel compound that has been synthesized through a unique method and has shown promising results in various studies.
Mechanism of Action
DFB acts on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. It has been shown to increase the levels of these neurotransmitters in the brain, leading to its anti-depressant and anti-addictive effects. DFB has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
DFB has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, leading to its anti-depressant and anti-addictive effects. DFB has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, leading to its anti-inflammatory effects. Additionally, DFB has been shown to have anti-tumor properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
DFB has several advantages for lab experiments. It is a novel compound that has not been extensively studied, making it an excellent candidate for research. It has also been shown to have a wide range of potential applications, making it a versatile compound for research. However, DFB has certain limitations as well. It is a relatively complex compound that requires a multi-step synthesis process, making it difficult to obtain in large quantities. Additionally, DFB has not been extensively studied for its toxicity and safety in humans, making it necessary to conduct further research in this area.
Future Directions
There are several future directions for research on DFB. One potential area of research is its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the toxicity and safety of DFB in humans. Another potential area of research is its potential in treating drug addiction and withdrawal symptoms. Overall, DFB has shown promising results in various studies and has the potential to be a valuable compound for scientific research.
Scientific Research Applications
DFB has been extensively studied for its potential in various scientific research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-depressant properties. DFB has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, DFB has been shown to have potential in treating drug addiction and withdrawal symptoms.
properties
IUPAC Name |
N-[(2,5-difluorophenyl)methyl]-2-(3-methoxyphenyl)ethanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F2NO/c1-20-15-4-2-3-12(9-15)7-8-19-11-13-10-14(17)5-6-16(13)18/h2-6,9-10,19H,7-8,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOALDKSGILWLGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNCC2=C(C=CC(=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-difluorobenzyl)-2-(3-methoxyphenyl)ethanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.